Cas no 820977-07-9 (Benzene, 2-nitro-1-(1E)-1-propenyl-4-(trifluoromethoxy)-)

• Product Name: Benzene, 2-nitro-1-(1E)-1-propenyl-4-(trifluoromethoxy)-
• CAS No: 820977-07-9
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 698923
• PubChem ID: 69446684
• Update Time: 2025-04-19

Benzene, 2-nitro-1-(1E)-1-propenyl-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-nitro-1-(1E)-1-propenyl-4-(trifluoromethoxy)-
• 2-nitro-1-prop-1-enyl-4-(trifluoromethoxy)benzene
• 820977-07-9
• 2-Nitro-1-(prop-1-en-1-yl)-4-(trifluoromethoxy)benzene
• DTXSID90740544

• Inchi： 1S/C10H8F3NO3/c1-2-3-7-4-5-8(17-10(11,12)13)6-9(7)14(15)16/h2-6H,1H3
• InChI Key： RXIIYPDDDDDQLC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=CC)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 247.04562760g/mol
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų